5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole

• IUPAC Name: 5-[(2,6-dichlorophenyl)methylsulfanyl]-1-(2,6-dimethylphenyl)tetrazole
• InChI: InChI=1S/C16H14Cl2N4S/c1-10-5-3-6-11(2)15(10)22-16(19-20-21-22)23-9-12-13(17)7-4-8-14(12)18/h3-8H,9H2,1-2H3
• InChI Key: MYRCUXAPZUUZAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C(=NN=N2)SCC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C16H14Cl2N4S
• Molecular Weight: 365.3 g/mol

Description

5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole, also known as DTT, is a tetrazole-based compound that has gained attention in scientific research due to its unique properties. DTT is a potent inhibitor of metalloproteinases, which are enzymes that play a crucial role in various physiological and pathological processes.

Mechanism of Action

5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole inhibits the activity of metalloproteinases by chelating the zinc ion at the active site of the enzyme. This leads to a conformational change in the enzyme, rendering it inactive. 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole has been shown to be a potent inhibitor of various metalloproteinases, including MMP-2, MMP-9, and ADAM-17.
Biochemical and Physiological Effects
5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole has been shown to have various biochemical and physiological effects. Studies have shown that 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole has also been shown to reduce oxidative stress and increase antioxidant enzyme activity.

Advantages and Limitations for Lab Experiments

5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole has several advantages for lab experiments. It is a potent and selective inhibitor of metalloproteinases, making it a valuable tool for studying the role of these enzymes in various physiological and pathological processes. 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole is also stable and can be easily synthesized in large quantities. However, 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the study of 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole. One area of research is the development of 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole-based therapeutics for the treatment of various diseases, such as cancer and arthritis. Another area of research is the identification of new metalloproteinase inhibitors based on the structure of 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole. Additionally, further studies are needed to elucidate the precise mechanism of action of 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole and its effects on various physiological processes.

Scientific Research Applications

5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole has been extensively studied for its potential therapeutic applications in various diseases. Studies have shown that 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole can inhibit the activity of metalloproteinases, which are implicated in the pathogenesis of cancer, arthritis, and cardiovascular diseases. 5-[(2,6-dichlorobenzyl)thio]-1-(2,6-dimethylphenyl)-1H-tetrazole has also been shown to have anti-inflammatory and anti-oxidative properties, making it a promising candidate for the treatment of inflammatory diseases.